Two-dimensional supramolecular crystal engineering: chirality manipulation
Physical Chemistry Chemical Physics Pub Date: 2019-05-07 DOI: 10.1039/C9CP02207D
Abstract
Two dimensional (2D) supramolecular crystal engineering, one of the most important strategies towards nanotechnology, is both a science and an industry. In the present review, the recent advances in 2D supramolecular crystal engineering through chirality manipulation on solid surfaces are summarized, with the aid of the scanning tunneling microscopy technique. On-surface chirality manipulation includes surface confined structural chirality formation, chirality transformation, chirality separation as well as chirality elimination, by using component exchange and different external stimuli. Under this principle, host–guest supramolecular interactions, solvent induction, temperature regulation and STM-tip driven orientation control and reorientation effects under equilibrium or out-of-equilibrium conditions, towards the generation of the best-adapted chiral or achiral 2D nanostructures, are mainly described and highlighted. Future challenges and opportunities in this exciting area are also then discussed.
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Journal Name：Physical Chemistry Chemical Physics
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